Cas no 1255098-49-7 (methyl 5-oxomorpholine-3-carboxylate)

• Product Name: methyl 5-oxomorpholine-3-carboxylate
• CAS No: 1255098-49-7
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 2131537
• PubChem ID: 44890819
• Update Time: 2025-09-28

methyl 5-oxomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-oxomorpholine-3-carboxylate
• AKOS006343083
• 1255098-49-7
• Methyl 5-oxo-3-morpholinecarboxylate
• DB-091799
• 3-Morpholinecarboxylic acid, 5-oxo-, methyl ester

• Inchi： 1S/C6H9NO4/c1-10-6(9)4-2-11-3-5(8)7-4/h4H,2-3H2,1H3,(H,7,8)
• InChI Key： UQKLXCZQFBAAPB-UHFFFAOYSA-N
• SMILES： O1CC(NC(C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 159.05315777Da
• Monoisotopic Mass: 159.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 5-oxomorpholine-3-carboxylate

Introduction to Methyl 5-oxomorpholine-3-carboxylate (CAS No. 1255098-49-7)

Methyl 5-oxomorpholine-3-carboxylate, identified by its CAS number 1255098-49-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a morpholine core, which is a six-membered heterocyclic structure containing an oxygen atom and two nitrogen atoms, linked to a carboxylate group and a methyl ester. Such structural features make it a versatile intermediate for synthesizing various pharmacologically active agents.

The 5-oxomorpholine-3-carboxylate moiety is particularly intriguing because it combines the characteristics of both morpholine and oxo functionalities. Morpholine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the oxo group introduces additional reactivity, making it a valuable building block for further chemical modifications. This dual functionality has opened up new avenues for research in medicinal chemistry.

In recent years, there has been growing interest in the development of novel morpholine-based compounds due to their potential therapeutic benefits. One of the most promising areas of research is the use of these compounds in the treatment of neurological disorders. Studies have shown that certain morpholine derivatives can interact with specific neurotransmitter receptors, potentially leading to the development of new drugs for conditions such as epilepsy and Alzheimer's disease. Methyl 5-oxomorpholine-3-carboxylate is being explored as a precursor in the synthesis of such neuroactive agents.

The compound's utility extends beyond neurological applications. Researchers have also investigated its role in anti-cancer therapy. The unique structural framework of methyl 5-oxomorpholine-3-carboxylate allows it to interfere with key enzymatic pathways involved in cancer cell proliferation. Preliminary studies have demonstrated its ability to inhibit the activity of enzymes such as topoisomerases, which are crucial for DNA replication in cancer cells. This finding has prompted further investigation into its potential as an anti-cancer agent.

Another area where this compound shows promise is in the field of anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Morpholine derivatives have been shown to modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines. Methyl 5-oxomorpholine-3-carboxylate is being studied for its ability to reduce inflammation by targeting specific signaling pathways involved in the inflammatory process.

The synthesis of methyl 5-oxomorpholine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the reaction of morpholine with an appropriate carbonyl compound, followed by esterification to introduce the methyl group at the 3-position. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it feasible to conduct large-scale studies and clinical trials.

In conclusion, Methyl 5-oxomorpholine-3-carboxylate (CAS No. 1255098-49-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing drugs targeting neurological disorders, cancer, and inflammation. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.